Cas no 16927-79-0 (Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)-)

• Product Name: Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)-
• CAS No: 16927-79-0
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• CID: 1350408
• PubChem ID: 9837211
• Update Time: 2025-06-09

Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)-
• 1-(4'-METHYL[1,1'-BIPHENYL]-2-YL)ETHANONE
• 1-[2-(4-methylphenyl)phenyl]ethanone
• Ethanone,1-(4'-methyl[1,1'-biphenyl]-2-yl)
• AKOS004118623
• 4'-Methyl-2-acetyl-1,1'-biphenyl
• 2-Acetyl-4'-methyl-1,1'-biphenyl
• GIVWZRFYXRTADU-UHFFFAOYSA-N
• 4-Methyl-2'-acetyl-1,1'-biphenyl
• 16927-79-0
• SCHEMBL7745951
• DTXSID40431571

• MDL： MFCD06802705
• Inchi： 1S/C15H14O/c1-11-7-9-13(10-8-11)15-6-4-3-5-14(15)12(2)16/h3-10H,1-2H3
• InChI Key： GIVWZRFYXRTADU-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 210.10400
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.86460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)-

Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- (CAS No. 16927-79-0): A Comprehensive Overview

Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- (CAS No. 16927-79-0) is a versatile organic compound with a unique structure and a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 4'-methyl-2-biphenylcarboxaldehyde, is characterized by its biphenyl core and a methyl substituent on one of the phenyl rings. The presence of the carbonyl group in the molecule imparts significant reactivity and functional versatility.

The molecular formula of Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- is C₁₅H₁₄O, and its molecular weight is approximately 206.27 g/mol. The compound is typically a white crystalline solid at room temperature and has a melting point of around 88-90°C. Its solubility in water is low, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In recent years, Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- has garnered significant attention due to its potential applications in various scientific and industrial fields. One of the key areas of interest is its use as an intermediate in the synthesis of more complex organic molecules. The biphenyl core provides a rigid structure that can be functionalized through various chemical reactions, making it a valuable building block in organic synthesis.

Research has shown that Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- can be used in the synthesis of pharmaceuticals and agrochemicals. For instance, it has been utilized as a starting material for the preparation of compounds with anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry highlighted the potential of this compound as a scaffold for developing new drugs targeting specific biological pathways.

The reactivity of the carbonyl group in Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- makes it an excellent candidate for various chemical transformations. It can undergo nucleophilic addition reactions with amines and thiols to form amides and thioamides, respectively. Additionally, it can participate in condensation reactions with alcohols to form esters or with hydrazines to form hydrazones. These reactions are crucial for the synthesis of complex molecules with diverse biological activities.

In the field of materials science, Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- has been explored for its potential use in the development of new materials with unique properties. Its rigid biphenyl structure can contribute to the formation of ordered molecular assemblies, which can be useful in applications such as liquid crystals and organic electronics. Recent studies have demonstrated that derivatives of this compound can exhibit interesting optical and electronic properties, making them promising candidates for use in advanced materials.

The environmental impact of Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Research into the biodegradability and ecotoxicity of this compound is ongoing to ensure its safe use in industrial processes.

In conclusion, Ethanone, 1-(4'-methyl[1,1'-biphenyl]-2-yl)- (CAS No. 16927-79-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers and industrial chemists alike. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in the development of innovative solutions in chemistry, biology, and materials science.